N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide

• IUPAC Name: N-[1-methyl-2-(2-morpholin-4-ylethyl)benzimidazol-5-yl]propanamide
• InChI: InChI=1S/C17H24N4O2/c1-3-17(22)18-13-4-5-15-14(12-13)19-16(20(15)2)6-7-21-8-10-23-11-9-21/h4-5,12H,3,6-11H2,1-2H3,(H,18,22)
• InChI Key: FATYIJCNSPBKSX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(C(=N2)CCN3CCOCC3)C
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide, also known as MVE-2, is a chemical compound that has gained significant attention in the scientific research community. This compound has been the subject of numerous studies due to its potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has been studied extensively for its potential applications in medicinal chemistry and pharmacology. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of new drugs. N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide works by inhibiting the activity of certain enzymes, such as phosphodiesterase and tyrosine kinase, which play a role in the development and progression of various diseases. N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide also inhibits the production of certain cytokines and growth factors, which are involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
In vitro studies have shown that N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has a significant inhibitory effect on the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has also been shown to inhibit the production of certain inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo. In addition, N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has been shown to have a neuroprotective effect in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide in lab experiments is its high potency and selectivity. N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide has been shown to have a low toxicity profile, making it a safe compound for use in animal studies. However, one of the limitations of using N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide in lab experiments is its relatively high cost, which may limit its widespread use in research.

Future Directions

There are numerous future directions for research on N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide. One area of research could focus on the development of new drugs based on the structure of N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide, with the goal of improving its potency and selectivity. Another area of research could focus on the use of N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to better understand the mechanism of action of N-{1-methyl-2-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-5-yl}propanamide and its potential applications in the treatment of neurological disorders.